Cas no 89320-13-8 (3(2H)-Isoquinolinone, 1,4-dihydro-6-methyl-1-phenyl-)

• Product Name: 3(2H)-Isoquinolinone, 1,4-dihydro-6-methyl-1-phenyl-
• CAS No: 89320-13-8
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• CID: 604206
• PubChem ID: 13205649
• Update Time: 2025-04-19

3(2H)-Isoquinolinone, 1,4-dihydro-6-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoquinolinone, 1,4-dihydro-6-methyl-1-phenyl-
• 6-methyl-1-phenyl-2,4-dihydro-1H-isoquinolin-3-one
• DTXSID80527644
• 6-Methyl-1-phenyl-1,4-dihydroisoquinolin-3(2H)-one
• 89320-13-8

• Inchi： 1S/C16H15NO/c1-11-7-8-14-13(9-11)10-15(18)17-16(14)12-5-3-2-4-6-12/h2-9,16H,10H2,1H3,(H,17,18)
• InChI Key： JCVJVTXYDILUDF-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C)C=CC=2C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 237.115364102g/mol
• Monoisotopic Mass: 237.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų